Cas no 2375247-63-3 ((S)-2,2,6-Trimethylmorpholine hydrochloride)

• Product Name: (S)-2,2,6-Trimethylmorpholine hydrochloride
• CAS No: 2375247-63-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6430101
• PubChem ID: 145874724
• Update Time: 2025-10-31

(S)-2,2,6-Trimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6S)-2,2,6-trimethylmorpholine hydrochloride
• (S)-2,2,6-Trimethylmorpholine hydrochloride
• 2375247-63-3
• EN300-7442956
• (6S)-2,2,6-Trimethylmorpholine;hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-6-4-8-5-7(2,3)9-6;/h6,8H,4-5H2,1-3H3;1H/t6-;/m0./s1
• InChI Key： SLCDVNIXTFGKFD-RGMNGODLSA-N
• SMILES： Cl.O1[C@@H](C)CNCC1(C)C

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (S)-2,2,6-Trimethylmorpholine hydrochloride

(S)-2,2,6-Trimethylmorpholine hydrochloride and Its Applications in Modern Chemical Biology

The compound with the CAS number 2375247-63-3, specifically (S)-2,2,6-Trimethylmorpholine hydrochloride, represents a significant advancement in the field of chemical biology. This chiral morpholine derivative has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research and drug development. The (S)-configuration of the molecule imparts distinct stereochemical characteristics, making it a valuable candidate for the synthesis of enantiomerically pure compounds with enhanced biological activity.

In recent years, the demand for high-purity enantiomers has surged, driven by the need for more effective and selective therapeutic agents. The (S)-configuration of (S)-2,2,6-Trimethylmorpholine hydrochloride is particularly advantageous in this context. Its molecular framework, characterized by a tertiary amine and a stereogenic center at the 2-position, allows for precise interactions with biological targets. This has led to its incorporation in various research projects aimed at developing novel pharmacological agents.

One of the most compelling aspects of (S)-2,2,6-Trimethylmorpholine hydrochloride is its role as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in organic synthesis for achieving enantiomerically pure products without the need for complex catalytic systems. The morpholine core of this compound provides an excellent scaffold for such applications, enabling chemists to construct complex molecules with high enantioselectivity. This has been particularly useful in the synthesis of biologically active molecules where stereochemistry plays a critical role in determining efficacy and safety.

Recent studies have highlighted the utility of (S)-2,2,6-Trimethylmorpholine hydrochloride in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous biological processes, and their inhibition is often a key strategy in drug design. The unique binding properties of this compound have been exploited to develop inhibitors targeting various proteases, including those involved in inflammatory responses and infectious diseases. These inhibitors have shown promise in preclinical studies, demonstrating high selectivity and low toxicity profiles.

The pharmaceutical industry has also explored the use of (S)-2,2,6-Trimethylmorpholine hydrochloride as a key intermediate in the synthesis of antiviral agents. Viruses rely on specific proteases for their replication cycle, making these enzymes attractive targets for antiviral therapy. The ability to design highly selective inhibitors using this compound has opened new avenues for combating viral infections. Furthermore, its stability under various reaction conditions makes it a reliable building block for complex drug molecules.

Beyond pharmaceutical applications, (S)-2,2,6-Trimethylmorpholine hydrochloride has found utility in materials science and nanotechnology. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and functional materials. These complexes exhibit enhanced catalytic activity and selectivity, making them valuable in industrial processes such as polymerization and organic transformations.

The synthesis of (S)-2,2,6-Trimethylmorpholine hydrochloride presents an interesting challenge due to its stereogenic center. While traditional synthetic routes often rely on chiral resolution or asymmetric hydrogenation methods, recent advances have enabled more efficient and scalable production techniques. These innovations have not only improved the availability of this compound but also reduced costs associated with its preparation.

In conclusion, (S)-2,2,6-Trimethylmorpholine hydrochloride (CAS no 2375247-63-3) is a versatile and highly valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research and drug development. As our understanding of molecular interactions continues to evolve, the significance of such chiral auxiliaries is expected to grow even further.